6-(2,2,2-Trifluoroethoxy)pyridine-2-carbonitrile

Specification

• CAS No.: 1256786-21-6
• Molecular Formula: C8H5F3N2O
• Molecular Weight: 202.13 g/mol
• IUPAC Name: 6-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C8H5F3N2O/c9-8(10,11)5-14-7-3-1-2-6(4-12)13-7/h1-3H,5H2
• Standard InChI Key: GUIHIYMCDWUPED-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1)OCC(F)(F)F)C#N
• Canonical SMILES: C1=CC(=NC(=C1)OCC(F)(F)F)C#N

Introduction

6-(2,2,2-Trifluoroethoxy)pyridine-2-carbonitrile is a chemical compound that has garnered attention in the field of organic chemistry due to its unique structure and potential applications. This compound combines a pyridine ring with a trifluoroethoxy group and a carbonitrile functional group, which can contribute to its reactivity and biological activity.

Synthesis and Preparation

The synthesis of 6-(2,2,2-Trifluoroethoxy)pyridine-2-carbonitrile may involve several steps, including:

• Starting Materials: Pyridine derivatives with appropriate functional groups can be used as starting materials.

• Reaction Conditions: Reactions may involve nucleophilic substitution or other methods to introduce the trifluoroethoxy and carbonitrile groups.

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Example Synthesis Steps:
1. Preparation of 2-cyanopyridine
2. Nucleophilic substitution to introduce the trifluoroethoxy group

Biological Activity and Applications

While specific biological activity data for 6-(2,2,2-Trifluoroethoxy)pyridine-2-carbonitrile is limited, compounds with similar structures can exhibit potential in pharmaceutical applications, particularly in areas such as:

• Inhibition of Enzymes: The carbonitrile group can participate in interactions with enzymes, potentially inhibiting their activity.

• Pharmaceutical Intermediates: Such compounds may serve as intermediates in the synthesis of drugs targeting various diseases.